Cas no 5435-66-5 (1-(3-nitrophenyl)butane-1,3-dione)
5435-66-5 structure
Product Name:1-(3-nitrophenyl)butane-1,3-dione
CAS No:5435-66-5
MF:C10H9NO4
MW:207.182762861252
MDL:MFCD01751584
CID:371732
PubChem ID:95161
Update Time:2025-04-19
1-(3-nitrophenyl)butane-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Butanedione,1-(3-nitrophenyl)-
- 1-(3-nitro-Phenyl)-Butane-1,3-dione
- 1-(3-Nitrophenyl)butane-1,3-dione
- 3-Nitro-benzoylaceton
- 3-nitrobenzoylacetone
- DTXSID10202730
- MFCD01751584
- A870485
- m-nitro benzoylacetone
- NSC-21485
- (m-Nitrobenzoyl)acetone
- 1,3-Butanedione, 1-(3-nitrophenyl)-
- 1-(3-Nitrophenyl)-1,3-butanedione
- NSC 21485
- CS-0327024
- BRN 2112278
- NSC21485
- 1,3-Butanedione, 1-(m-nitrophenyl)-
- SB37600
- SCHEMBL8921654
- AKOS009234375
- 5435-66-5
- 1-(3-nitrophenyl)butane-1,3-dione
-
- MDL： MFCD01751584
- Inchi： 1S/C10H9NO4/c1-7(12)5-10(13)8-3-2-4-9(6-8)11(14)15/h2-4,6H,5H2,1H3
- InChI Key： LENGHKYAWBMFDH-UHFFFAOYSA-N
- SMILES： O=C(CC(C)=O)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 207.05300
- Monoisotopic Mass: 207.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 80A^2
Experimental Properties
- Density: 1.271
- Boiling Point: 311°Cat760mmHg
- Flash Point: 141.5°C
- Refractive Index: 1.552
- PSA: 79.96000
- LogP: 2.27980
1-(3-nitrophenyl)butane-1,3-dione Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-(3-nitrophenyl)butane-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0252-1g |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 97% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0252-5g |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 97% | 5g |
11787.79CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0252-500mg |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 97% | 500mg |
2111.63CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0252-250mg |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 97% | 250mg |
1382.31CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0252-100mg |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 97% | 100mg |
1110.94CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 10R0252-50mg |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 97% | 50mg |
992.21CNY | 2021-05-08 | |
| TRC | N498223-50mg |
1-(3-nitrophenyl)butane-1,3-dione |
5435-66-5 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498223-100mg |
1-(3-nitrophenyl)butane-1,3-dione |
5435-66-5 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498223-500mg |
1-(3-nitrophenyl)butane-1,3-dione |
5435-66-5 | 500mg |
$ 340.00 | 2022-06-03 | ||
| eNovation Chemicals LLC | D966950-100mg |
1-(3-Nitro-phenyl)-butane-1,3-dione |
5435-66-5 | 95% | 100mg |
$195 | 2024-07-28 |
1-(3-nitrophenyl)butane-1,3-dione Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
5435-66-5 (1-(3-nitrophenyl)butane-1,3-dione) Related Products
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